Cas no 1261893-98-4 (2-(3-carbamoylphenyl)-4-chlorobenzoic Acid)

• Product Name: 2-(3-carbamoylphenyl)-4-chlorobenzoic Acid
• CAS No: 1261893-98-4
• MF: C₁₄H₁₀ClNO₃
• MW: 275.687102794647
• MDL: MFCD18320234
• CID: 1223006
• PubChem ID: 53226147
• Update Time: 2025-10-28

2-(3-carbamoylphenyl)-4-chlorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-carbamoylphenyl)-4-chlorobenzoic Acid
• 2-(3-AMINOCARBONYLPHENYL)-4-CHLOROBENZOIC ACID
• Z3244913569
• 3'-Carbamoyl-5-chloro[1,1'-biphenyl]-2-carboxylic acid
• 1261893-98-4
• 2-(3-Aminocarbonylphenyl)-4-chlorobenzoic acid, 95%
• MFCD18320234
• DTXSID00689879

• MDL： MFCD18320234
• Inchi： 1S/C14H10ClNO3/c15-10-4-5-11(14(18)19)12(7-10)8-2-1-3-9(6-8)13(16)17/h1-7H,(H2,16,17)(H,18,19)
• InChI Key： YTZHTATWUQIOGI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)C1C=CC=C(C(N)=O)C=1

Computed Properties

• Exact Mass: 275.0349209g/mol
• Monoisotopic Mass: 275.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80.4Ų

Additional information on 2-(3-carbamoylphenyl)-4-chlorobenzoic Acid

2-(3-Carbamoylphenyl)-4-Chlorobenzoic Acid: A Comprehensive Overview

2-(3-Carbamoylphenyl)-4-Chlorobenzoic Acid, identified by the CAS Registry Number 1261893-98-4, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a carbamoyl-substituted phenyl group and a chlorine atom. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The molecular structure of 2-(3-Carbamoylphenyl)-4-Chlorobenzoic Acid consists of a benzene ring substituted with a carboxylic acid group at position 2 and a chlorine atom at position 4. Additionally, the molecule features a carbamoyl group attached to another benzene ring at position 3. This arrangement creates a molecule with both aromatic and polar functionalities, which are crucial for its interactions in different chemical environments.

Recent studies have highlighted the potential of 2-(3-Carbamoylphenyl)-4-Chlorobenzoic Acid in drug discovery. Researchers have explored its ability to act as a scaffold for developing bioactive compounds, particularly in the context of anti-inflammatory and anticancer agents. The compound's ability to modulate key cellular pathways has been demonstrated in vitro, suggesting its potential as a lead compound for therapeutic development.

In terms of synthesis, 2-(3-Carbamoylphenyl)-4-Chlorobenzoic Acid can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods leverage the reactivity of the chlorine atom and the carbamoyl group to facilitate the formation of the desired product. The synthesis process is optimized to ensure high yield and purity, which are essential for its application in research and industrial settings.

The physical properties of 2-(3-Carbamoylphenyl)-4-Chlorobenzoic Acid, such as melting point, solubility, and stability, have been extensively characterized. These properties are critical for determining its suitability in different chemical processes and applications. For instance, its solubility in polar solvents makes it amenable for use in solution-based reactions, while its stability under certain conditions ensures its reliability in long-term storage.

Beyond drug discovery, 2-(3-Carbamoylphenyl)-4-Chlorobenzoic Acid has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. This property opens up possibilities for applications in catalysis, sensing, and electronic materials.

In conclusion, 2-(3-Carbamoylphenyl)-4-Chlorobenzoic Acid, with its unique structure and versatile properties, continues to be a subject of intense research interest. Its potential applications span across multiple disciplines, driven by advancements in synthetic methodologies and an improved understanding of its chemical behavior. As research progresses, this compound is expected to contribute significantly to the development of novel materials and therapeutic agents.